Cas no 800375-15-9 (methyl 3-amino-1,1'-biphenyl-4-carboxylate)

• Product Name: methyl 3-amino-1,1'-biphenyl-4-carboxylate
• CAS No: 800375-15-9
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 2192289
• PubChem ID: 53412316
• Update Time: 2025-09-26

methyl 3-amino-1,1'-biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl-2-amino-4-phenylbenzoate
• methyl 2-amino-4-phenylbenzoate
• methyl 3-amino-1,1'-biphenyl-4-carboxylate
• VFGHBOADZPXLKY-UHFFFAOYSA-N
• SCHEMBL1317476
• EN300-1703331
• A1-30281
• METHYL 3-AMINOBIPHENYL-4-CARBOXYLATE
• DB-334770
• Z3211701587
• 3-aminobiphenyl-4-carboxylic acid methyl ester
• AHB37515
• MB69034
• Methyl 3-amino-[1,1'-biphenyl]-4-carboxylate
• 892-019-3
• DB-356844
• 800375-15-9
• methyl 3-amino-(1,1'-biphenyl)-4-carboxylate

• Inchi： 1S/C14H13NO2/c1-17-14(16)12-8-7-11(9-13(12)15)10-5-3-2-4-6-10/h2-9H,15H2,1H3
• InChI Key： VFGHBOADZPXLKY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives